Methyl 9-chloro-2-fluoro-9H-fluorene-9-carboxylate

• CAS No.: 97677-62-8
• Molecular Formula: C15H10ClFO2
• Molecular Weight: 276.69 g/mol
• IUPAC Name: methyl 9-chloro-2-fluorofluorene-9-carboxylate
• InChI: InChI=1S/C15H10ClFO2/c1-19-14(18)15(16)12-5-3-2-4-10(12)11-7-6-9(17)8-13(11)15/h2-8H,1H3
• InChI Key: HHWLNIZSBQSAGF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(C2=CC=CC=C2C3=C1C=C(C=C3)F)Cl

Description

Methyl 9-chloro-2-fluoro-9H-fluorene-9-carboxylate is a useful research compound. Its molecular formula is C15H10ClFO2 and its molecular weight is 276.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-fluoro-9-hydroxy-9H-fluorene-9-carboxylic acid methyl ester (5) (4.00 g, 15.5 mmol) and 50 mL thionyl chloride was refluxed 3 h. After the thionyl chloride was removed on the rotavapor, the material was redissolved in 50 mL benzene and the benzene then evaporated to remove trace thionyl chloride. The crude product, 4.3 g (100%), was used without further purification.